Cas no 1823315-22-5 (Ethyl 8-bromoisoquinoline-3-carboxylate)

• Product Name: Ethyl 8-bromoisoquinoline-3-carboxylate
• CAS No: 1823315-22-5
• MF: C₁₂H₁₀BrNO₂
• MW: 280.117302417755
• CID: 4757428
• PubChem ID: 73012995
• Update Time: 2026-02-26

Ethyl 8-bromoisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-bromoisoquinoline-3-carboxylate
• AK675416
• SY325223
• YXC31522
• C73516
• Ethyl8-bromoisoquinoline-3-carboxylate
• 1823315-22-5
• CS-0160459
• MFCD28050435
• BS-16304
• AKOS030626485

• Inchi： 1S/C12H10BrNO2/c1-2-16-12(15)11-6-8-4-3-5-10(13)9(8)7-14-11/h3-7H,2H2,1H3
• InChI Key： RPBOVRQCLWCLNB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CC(C(=O)OCC)=NC=C21

Computed Properties

• Exact Mass: 278.98949g/mol
• Monoisotopic Mass: 278.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2
• Molecular Weight: 280.12g/mol

Additional information on Ethyl 8-bromoisoquinoline-3-carboxylate

Recent Advances in the Application of Ethyl 8-bromoisoquinoline-3-carboxylate (CAS: 1823315-22-5) in Chemical Biology and Pharmaceutical Research

Ethyl 8-bromoisoquinoline-3-carboxylate (CAS: 1823315-22-5) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique structural features and reactivity. This heterocyclic compound, characterized by the presence of a bromine atom at the 8-position and an ester group at the 3-position, has garnered significant attention in recent years for its potential applications in drug discovery and development. The compound's ability to undergo various cross-coupling reactions and serve as a precursor for more complex structures makes it a valuable tool for researchers exploring novel therapeutic agents.

Recent studies have demonstrated the utility of Ethyl 8-bromoisoquinoline-3-carboxylate in the synthesis of biologically active molecules. A 2023 publication in the Journal of Medicinal Chemistry reported its use as a key intermediate in the development of potent kinase inhibitors targeting cancer-related pathways. The bromine substituent at the 8-position allows for efficient palladium-catalyzed coupling reactions, enabling the rapid generation of diverse compound libraries for biological screening. This approach has led to the identification of several promising lead compounds with improved selectivity profiles compared to existing therapies.

In the field of neurodegenerative disease research, Ethyl 8-bromoisoquinoline-3-carboxylate has shown particular promise. A team at Harvard Medical School recently utilized this compound as a scaffold for developing modulators of protein aggregation processes implicated in Alzheimer's disease. The isoquinoline core structure was found to interact favorably with amyloid-β peptides, while the ester functionality allowed for straightforward derivatization to optimize pharmacokinetic properties. These findings, published in ACS Chemical Neuroscience, suggest new avenues for therapeutic intervention in protein misfolding disorders.

The synthetic versatility of Ethyl 8-bromoisoquinoline-3-carboxylate has also been exploited in antimicrobial research. A 2024 study in Bioorganic & Medicinal Chemistry Letters described its transformation into novel quinolone derivatives with potent activity against drug-resistant bacterial strains. Researchers noted that the bromine atom's strategic placement facilitated selective functionalization, enabling the creation of compounds with enhanced membrane permeability and reduced susceptibility to efflux pump mechanisms. These results highlight the compound's potential in addressing the growing challenge of antimicrobial resistance.

From a chemical biology perspective, Ethyl 8-bromoisoquinoline-3-carboxylate has proven valuable as a fluorescent probe precursor. Its rigid aromatic structure and ability to form stable complexes with various metal ions make it suitable for developing sensors for biological imaging applications. Recent work published in Chemical Communications demonstrated how derivatives of this compound could be engineered to selectively detect zinc ions in live cells, offering new tools for studying metal homeostasis in physiological and pathological processes.

Looking forward, the unique properties of Ethyl 8-bromoisoquinoline-3-carboxylate (CAS: 1823315-22-5) position it as a compound of continuing interest in pharmaceutical research. Its combination of synthetic accessibility and structural diversity makes it particularly valuable for fragment-based drug discovery approaches. As researchers continue to explore its potential applications, we anticipate seeing more innovative uses of this versatile building block in the development of next-generation therapeutics across multiple disease areas.